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Introduction

TH1834 is a potent and specific small molecule inhibitor of the histone acetyltransferase (HAT)

Tip60 (also known as KAT5). Tip60 is a crucial component of the DNA damage response (DDR)

pathway, playing a key role in the activation of the ATM kinase and the subsequent repair of

DNA double-strand breaks (DSBs), a primary lesion induced by ionizing radiation (IR). In many

cancer types, the DDR pathway is dysregulated, allowing tumor cells to survive and proliferate

despite genomic instability. By inhibiting Tip60, TH1834 compromises the cancer cell's ability to

repair IR-induced DNA damage, leading to increased cell death and enhancing the therapeutic

efficacy of radiotherapy.

Mechanism of Action

Ionizing radiation induces DNA double-strand breaks, which in turn activates the ATM kinase.

This activation is dependent on the acetyltransferase activity of Tip60. Activated ATM then

phosphorylates a multitude of downstream targets, including the histone variant H2AX (forming

γH2AX), which serves as a scaffold for the recruitment of DNA repair proteins to the site of

damage. This cascade ultimately leads to cell cycle arrest and DNA repair.

TH1834 specifically inhibits the HAT activity of Tip60.[1][2] This inhibition prevents the Tip60-

mediated acetylation and activation of ATM. Consequently, the downstream signaling cascade

is blunted, leading to a deficient DNA damage response. In cancer cells treated with TH1834,

IR-induced DSBs remain unrepaired, leading to increased genomic instability, cell cycle

catastrophe, and ultimately, apoptotic cell death.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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